5-Bromo-2,3-dihydro-3-benzofuranamine

• IUPAC Name: 5-bromo-2,3-dihydro-1-benzofuran-3-amine
• InChI: InChI=1S/C8H8BrNO/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-3,7H,4,10H2
• InChI Key: XZTALTPLRPQESS-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(O1)C=CC(=C2)Br)N
• Molecular Formula: C8H8BrNO
• DSSTOX Substance ID: DTXSID40585664
• Molecular Weight: 214.06 g/mol
• CAS No.: 885280-79-5

Description

5-Bromo-2,3-dihydro-3-benzofuranamine is a useful research compound. Its molecular formula is C8H8BrNO and its molecular weight is 214.06 g/mol. The purity is usually 95%.
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Mechanism of Action

Target of Action

Benzofuran compounds, which include 5-bromo-2,3-dihydro-3-benzofuranamine, have been found to have a wide range of biological and pharmacological applications . They have been used in the treatment of skin diseases such as cancer or psoriasis .

Mode of Action

It is known that benzofuran derivatives can interact with various targets, leading to a variety of biological effects .

Biochemical Pathways

Benzofuran derivatives have been shown to have anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Pharmacokinetics

A liquid chromatography-triple quadrupole mass spectrometry (lc-ms/ms) method was developed for the simultaneous determination of a similar compound and its active metabolite in rat plasma , suggesting that similar methods could be used to study the pharmacokinetics of this compound.

Result of Action

Benzofuran derivatives have been shown to have a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral effects .

Biochemical Analysis

Biochemical Properties

5-Bromo-2,3-dihydro-3-benzofuranamine plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, benzofuran derivatives have been shown to inhibit certain enzymes involved in oxidative stress pathways, thereby exhibiting antioxidant properties . Additionally, this compound may interact with proteins involved in cell signaling pathways, modulating their function and contributing to its biological effects .

Cellular Effects

The effects of this compound on cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, benzofuran derivatives can modulate the activity of transcription factors, leading to changes in gene expression that promote cell survival and proliferation . Furthermore, this compound may affect cellular metabolism by altering the activity of metabolic enzymes, thereby impacting energy production and utilization .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, altering their activity. For instance, benzofuran derivatives have been shown to inhibit enzyme activity by binding to their active sites, thereby preventing substrate binding and catalysis . Additionally, this compound may influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that benzofuran derivatives can degrade under certain conditions, leading to a decrease in their biological activity

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as antioxidant and anti-inflammatory activities . At high doses, it may cause toxic or adverse effects, including cellular damage and disruption of normal physiological processes . Understanding the dosage effects of this compound is crucial for its potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic flux and metabolite levels. For example, benzofuran derivatives can modulate the activity of enzymes involved in oxidative stress pathways, thereby influencing the production of reactive oxygen species and antioxidant defenses . Additionally, this compound may affect the metabolism of other biomolecules, such as lipids and carbohydrates .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biological activity. The compound may interact with transporters and binding proteins that facilitate its uptake and localization . Additionally, this compound may accumulate in specific cellular compartments, influencing its activity and function .

Subcellular Localization

The subcellular localization of this compound is critical for its activity. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, benzofuran derivatives have been shown to localize to the mitochondria, where they can modulate mitochondrial function and energy production . Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action.